TITANIUM(III) CHLORIDE-ALUMINUM(III) CHLORIDE

• IUPAC Name: aluminum;titanium(4+);heptachloride
• InChI: InChI=1S/Al.7ClH.Ti/h;7*1H;/q+3;;;;;;;;+4/p-7
• InChI Key: ZMKAVICCBWPNSR-UHFFFAOYSA-G
• Canonical SMILES: [Al+3].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ti+4]
• Molecular Formula: AlCl7Ti
• DSSTOX Substance ID: DTXSID30893149
• Molecular Weight: 323.0 g/mol
• CAS No.: 12003-13-3

Description

TITANIUM(III) CHLORIDE-ALUMINUM(III) CHLORIDE is a chemical compound with the molecular formula AlCl12Ti3. It is known for its unique structure and properties, which make it valuable in various scientific and industrial applications. This compound is a combination of aluminium and titanium chlorides, forming a complex with significant reactivity and stability.

Mechanism of Action

Target of Action

It’s known that the compound interacts with various materials and substances, influencing their properties .

Mode of Action

Aluminium Trititanium Dodecachloride, as an alloying element, influences the microhardness and crystallization structure of aluminum-titanium alloys . It also plays a role in the electrochemical behavior of these alloys in solutions of HCl and H3PO4 . The compound’s interaction with its targets results in changes in both the physical and chemical properties of the substances it interacts with .

Biochemical Pathways

It’s known that the compound influences the corrosion processes of al and its alloys in hcl and h3po4 . The corrosion of Al alloying with Ti increases with an increase in both Ti content and temperature .

Result of Action

The action of Aluminium Trititanium Dodecachloride results in changes in the physical and chemical properties of the substances it interacts with. For instance, it influences the microhardness and crystallization structure of aluminum-titanium alloys . It also affects the corrosion processes of Al and its alloys in HCl and H3PO4 .

Action Environment

The action, efficacy, and stability of Aluminium Trititanium Dodecachloride are influenced by various environmental factors. For instance, the corrosion of Al alloying with Ti, influenced by this compound, increases with an increase in both Ti content and temperature .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of aluminium trititanium dodecachloride typically involves the reaction of aluminium chloride with titanium tetrachloride. One common method is the reduction of titanium tetrachloride with aluminium in a controlled environment. The reaction is carried out at elevated temperatures, often between 400°C and 800°C, to ensure complete reduction and formation of the desired compound .

Industrial Production Methods: In industrial settings, the production of aluminium trititanium dodecachloride may involve the use of pre-alloyed powders or wires in additive manufacturing processes. This method allows for precise control over the composition and properties of the final product, making it suitable for high-performance applications.

Chemical Reactions Analysis

Types of Reactions: TITANIUM(III) CHLORIDE-ALUMINUM(III) CHLORIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state products.

Reduction: It can be reduced to form lower oxidation state products.

Substitution: The chloride ions in the compound can be substituted with other anions or ligands under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include oxygen and chlorine.

Reduction: Reducing agents such as hydrogen or metallic aluminium are used.

Substitution: Reagents like sodium hydroxide or other alkali metal hydroxides can facilitate substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield titanium dioxide and aluminium oxide, while reduction can produce lower chlorides of titanium and aluminium .

Scientific Research Applications

TITANIUM(III) CHLORIDE-ALUMINUM(III) CHLORIDE has a wide range of applications in scientific research, including:

Chemistry: It is used as a catalyst in various organic synthesis reactions.

Biology: The compound’s reactivity makes it useful in biochemical assays and studies.

Medicine: Research is ongoing into its potential use in drug delivery systems and as a component in medical devices.

Industry: It is employed in the production of advanced materials, including high-strength alloys and coatings.

Comparison with Similar Compounds

• Aluminium trichloride (AlCl3)
• Titanium tetrachloride (TiCl4)
• Titanium trichloride (TiCl3)

Comparison: TITANIUM(III) CHLORIDE-ALUMINUM(III) CHLORIDE is unique due to its combination of aluminium and titanium chlorides, which imparts distinct properties not found in the individual components. For example, it has higher reactivity and stability compared to aluminium trichloride and titanium tetrachloride alone. Additionally, its ability to undergo a wide range of chemical reactions makes it more versatile in scientific and industrial applications .